Cas no 89055-07-2 (1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester)

• Product name: 1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
• CAS No: 89055-07-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 614145
• PubChem ID: 13214563

1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-oxo-3-(2-oxoethyl)-, ethyl ester
• ethyl 4-oxo-3-(2-oxoethyl)piperidine-1-carboxylate
• DTXSID30528727
• 89055-07-2

• Inchi： InChI=1S/C10H15NO4/c1-2-15-10(14)11-5-3-9(13)8(7-11)4-6-12/h6,8H,2-5,7H2,1H3
• InChI Key： BWMLGASTEHEZFC-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CCC(=O)C(C1)CC=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų
• XLogP3: -0.6